2-bromo-5-phenyl-1H-imidazole
Description
“2-bromo-5-phenyl-1H-imidazole” is a chemical compound with the molecular weight of 223.07 . It is a white or colorless solid that is highly soluble in water and other polar solvents .
Synthesis Analysis
The synthesis of imidazoles, including “this compound”, has seen recent advances . The synthesis often involves the regiocontrolled formation of substituted imidazoles, which are key components to functional molecules used in a variety of applications . The synthesis process emphasizes the bonds constructed during the formation of the imidazole .Molecular Structure Analysis
The molecular structure of “this compound” includes three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It contains two nitrogen atoms, in which one nitrogen bears a hydrogen atom, and the other is called pyrrole type nitrogen .Chemical Reactions Analysis
Imidazoles, including “this compound”, are key components to functional molecules that are used in a variety of everyday applications . The chemical reactions involved in the formation of imidazoles often focus on the bonds constructed during the formation of the imidazole .Physical and Chemical Properties Analysis
“this compound” is a white or colorless solid that is highly soluble in water and other polar solvents . It has a molecular weight of 223.07 .Safety and Hazards
Future Directions
Recent advances in the synthesis of imidazoles suggest that the development of novel methods for the regiocontrolled synthesis of substituted imidazoles is of strategic importance . This is due to the preponderance of applications to which this important heterocycle is being deployed . Therefore, future research may focus on developing more efficient and environmentally friendly methods for the synthesis of imidazoles .
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-5-phenyl-1H-imidazole involves the bromination of 5-phenylimidazole using bromine in acetic acid.", "Starting Materials": [ "5-phenylimidazole", "Bromine", "Acetic acid" ], "Reaction": [ "To a solution of 5-phenylimidazole in acetic acid, add bromine dropwise with stirring.", "Maintain the reaction mixture at room temperature for several hours.", "Quench the reaction by adding water and extract the product with an organic solvent.", "Purify the product by recrystallization or column chromatography." ] } | |
CAS No. |
959007-51-3 |
Molecular Formula |
C9H7BrN2 |
Molecular Weight |
223.1 |
Purity |
95 |
Origin of Product |
United States |
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